4-[2-(4-Adamantan-1-yl-phenoxy)-acetylamino]-benzoic acid methyl ester

• Molecular Formula: C26H29NO4
• Molecular Weight: 419.5 g/mol
• IUPAC Name: methyl 4-[[2-[4-(1-adamantyl)phenoxy]acetyl]amino]benzoate
• InChI: InChI=1S/C26H29NO4/c1-30-25(29)20-2-6-22(7-3-20)27-24(28)16-31-23-8-4-21(5-9-23)26-13-17-10-18(14-26)12-19(11-17)15-26/h2-9,17-19H,10-16H2,1H3,(H,27,28)
• InChI Key: BTGZEMOBQDECPX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C34CC5CC(C3)CC(C5)C4

Description

4-[2-(4-Adamantan-1-yl-phenoxy)-acetylamino]-benzoic acid methyl ester is a useful research compound. Its molecular formula is C26H29NO4 and its molecular weight is 419.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of [4-(1-adamantyl)phenoxy]acetic acid (143.2 mg, 0.5 mmol), 4-aminobenzoic acid methyl ester (113.4 mg, 0.5 mmol), N-3-dimethylaminopropyl)-N′-ethyl carbodiimide HCl (EDC) (143.8 mg, 0.75 mmol) and 1-hydroxybenzothiazole (HOBt) (101.4 mg, 0.75 mmol) in DMF (6 mL) was added N,N-diisopropylethylamine, redistilled (DIPEA) (97.0 mg, 0.13 mL, 0.75 mmol). The mixture was stirred overnight, and then partitioned between ethyl acetate and 10% HCl. The organic phase was washed with brine, dried (MgSO4 anh), and concentrated. The residue was purified by silica gel flash column chromatography (n-Hexane:Ethyl acetate:MeOH=6:3:1) to give 4-[2-(4-Adamantan-1-yl-phenoxy)-acetylamino]-benzoic acid methyl ester as a white solid (108.3 mg, 51.7% yield).